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Compound of Interest

Compound Name: CYN 154806

Cat. No.: B10787745 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This document provides a comprehensive,

step-by-step guide to the proper disposal procedures for CYN 154806, a potent and selective

somatostatin sst2 receptor antagonist. Adherence to these guidelines is crucial for personnel

safety and environmental protection.

Key Safety and Disposal Information
Proper disposal of CYN 154806 requires careful consideration of its chemical properties and

potential hazards. The following table summarizes critical data for safe handling and disposal.
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Parameter Value Reference

Chemical Formula C₅₆H₆₈N₁₂O₁₄S₂

Molecular Weight 1197.35 g/mol

CAS Number 183658-72-2

Appearance Powder

Solubility Soluble to 1 mg/ml in water

Storage

Store at -20°C as a powder.

For solutions, store at -80°C

for up to 6 months or -20°C for

up to 1 month.

Hazard Classification (CYN

154806)

Acute toxicity, Oral (Category

4), Harmful if swallowed

(H302). Acute aquatic toxicity

(Category 1), Very toxic to

aquatic life (H400). Chronic

aquatic toxicity (Category 1),

Very toxic to aquatic life with

long lasting effects (H410).

Hazard Classification (CYN

154806 TFA)

Not a hazardous substance or

mixture.

Primary Disposal Route

Dispose of contents/container

to an approved waste disposal

plant.

Note: There are conflicting hazard classifications for CYN 154806 and its trifluoroacetate (TFA)

salt. To ensure the highest level of safety, it is recommended to handle and dispose of all forms

of CYN 154806 as a hazardous substance.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of CYN 154806 waste.
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Personal Protective Equipment (PPE)
Before handling CYN 154806, ensure you are wearing the appropriate personal protective

equipment to minimize exposure.

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Body Protection: Impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust

or aerosols, especially when handling the powder form.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent accidental reactions and ensure

compliant disposal.

Solid Waste:

Collect any solid CYN 154806 waste, including contaminated consumables (e.g., weighing

paper, pipette tips), in a dedicated, clearly labeled, and sealed waste container.

The container should be compatible with the chemical and appropriately marked with the

contents and hazard symbols.

Liquid Waste:

Aqueous solutions of CYN 154806 should be collected in a designated, sealed, and

clearly labeled waste container.

Avoid mixing with other chemical waste streams unless compatibility has been confirmed.

Due to its high aquatic toxicity, do not dispose of CYN 154806 solutions down the drain.

Accidental Spill Management
In the event of a spill, follow these procedures to contain and clean the area safely.
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Evacuate: Ensure non-essential personnel evacuate the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: For liquid spills, absorb the solution with an inert, finely-powdered liquid-

binding material such as diatomite or universal binders.

Collection: Carefully sweep or scoop up the absorbed material and contaminated solid waste

into a designated hazardous waste container.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.

Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste.

Final Disposal
The ultimate disposal of CYN 154806 waste must be conducted in accordance with all

applicable regulations.

Regulatory Compliance: Disposal must adhere to all prevailing country, federal, state, and

local regulations for hazardous chemical waste.

Approved Waste Disposal Facility: Arrange for the collection and disposal of the waste

through a licensed and approved waste disposal contractor or your institution's

Environmental Health and Safety (EHS) office.

Documentation: Maintain accurate records of the waste generated, including the chemical

name, quantity, and date of disposal, as required by your institution and local regulations.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of CYN 154806.
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Start: CYN 154806 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Step 2: Identify Waste Type

Solid Waste
(Powder, Contaminated Consumables)

Solid

Liquid Waste
(Aqueous Solutions)

Liquid

Accidental Spill

Spill

Collect in Labeled, Sealed
Solid Waste Container

Collect in Labeled, Sealed
Liquid Waste Container

Follow Spill Protocol:
1. Evacuate & Ventilate

2. Absorb with Inert Material
3. Collect & Decontaminate

Step 3: Store Waste Securely
in Designated Area

Step 4: Arrange for Disposal via
Approved Waste Contractor / EHS

End: Compliant Disposal

Click to download full resolution via product page

Caption: CYN 154806 Disposal Workflow Diagram.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of CYN
154806]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787745#cyn-154806-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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